Cas no 1270392-42-1 (1-(1H-indol-6-yl)ethan-1-amine)

1-(1H-Indol-6-yl)ethan-1-amine is a substituted indole derivative featuring an ethylamine side chain at the 6-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its indole core is structurally significant due to its prevalence in natural products and medicinal compounds, while the amine functionality provides a reactive site for further derivatization. The compound is of interest in research applications, including the synthesis of serotonin analogs and other heterocyclic systems. High purity and well-defined structural characteristics make it suitable for precise chemical modifications in drug discovery and biochemical studies.
1-(1H-indol-6-yl)ethan-1-amine structure
1270392-42-1 structure
Product Name:1-(1H-indol-6-yl)ethan-1-amine
CAS No:1270392-42-1
MF:C10H12N2
MW:160.215682029724
CID:1221260
PubChem ID:55283098
Update Time:2025-10-05

1-(1H-indol-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-indol-6-yl)ethanaMine
    • 1-(1H-indol-6-yl)ethan-1-amine
    • 1270392-42-1
    • SCHEMBL3870893
    • EN300-1845511
    • AKOS006345141
    • A1-02031
    • Inchi: 1S/C10H12N2/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-7,12H,11H2,1H3
    • InChI Key: AXEXHSYYXWPIOZ-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC(=CC1=2)C(C)N

Computed Properties

  • Exact Mass: 160.10016
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.81

1-(1H-indol-6-yl)ethan-1-amine Pricemore >>

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